Cas no 159914-21-3 (Benzonitrile, 2,6-diphenoxy-)
Benzonitrile, 2,6-diphenoxy- structure
Product Name:Benzonitrile, 2,6-diphenoxy-
CAS No:159914-21-3
MF:C19H13NO2
MW:287.312024831772
CID:1338972
PubChem ID:71353957
Update Time:2025-04-20
Benzonitrile, 2,6-diphenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2,6-diphenoxy-
- 2,6-diphenoxybenzonitrile
- DTXSID70778668
- 159914-21-3
-
- Inchi: 1S/C19H13NO2/c20-14-17-18(21-15-8-3-1-4-9-15)12-7-13-19(17)22-16-10-5-2-6-11-16/h1-13H
- InChI Key: WNIXQRKSGAVKHJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC=C(C=1C#N)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 287.09469
- Monoisotopic Mass: 287.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
Benzonitrile, 2,6-diphenoxy- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
159914-21-3 (Benzonitrile, 2,6-diphenoxy-) Related Products
- 16932-49-3(2,6-Dimethoxybenzonitrile)
- 6609-56-9(2-Methoxybenzonitrile)
- 152775-45-6(3,5-Dimethyl-4-methoxybenzonitrile)
- 4107-65-7(2,4-Dimethoxybenzonitrile)
- 53078-69-6(2-Methoxy-4-methylbenzonitrile)
- 53078-70-9(2-Methoxy-5-methylbenzonitrile)
- 39835-11-5(2-Hydroxy-4-methoxybenzonitrile)
- 5312-97-0(2,5-Dimethoxybenzonitrile)
- 1041593-26-3(2-(2-Naphthyloxy)benzonitrile)
- 6476-32-0(2-Phenoxybenzonitrile)
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